Cas no 1260383-56-9 (4-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile)

• Product Name: 4-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• CAS No: 1260383-56-9
• MF: C₈H₄FN₃
• MW: 161.135864257813
• MDL: MFCD18380902
• CID: 1090722
• PubChem ID: 72183159
• Update Time: 2025-08-05

4-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• 3-Cyano-4-fluoro-7-azaindole
• 1260383-56-9
• DTXSID10858650

• MDL： MFCD18380902
• Inchi： 1S/C8H4FN3/c9-6-1-2-11-8-7(6)5(3-10)4-12-8/h1-2,4H,(H,11,12)
• InChI Key： SQLGISWQUDYLPH-UHFFFAOYSA-N
• SMILES： FC1C=CN=C2C=1C(C#N)=CN2

Computed Properties

• Exact Mass: 161.03892530g/mol
• Monoisotopic Mass: 161.03892530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile

4-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile: A Comprehensive Overview

The compound 4-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (CAS No. 1260383-56-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolopyridine core with a fluorine substituent and a cyano group. The pyrrolo[2,3-b]pyridine framework is a fused bicyclic system that imparts distinctive electronic properties to the molecule, making it an interesting candidate for advanced chemical research and applications.

Recent studies have highlighted the importance of 4-fluoro-substituted pyrrolopyridines in the development of novel materials for optoelectronic devices. The presence of the fluorine atom at the 4-position introduces electron-withdrawing effects, which can significantly influence the electronic characteristics of the molecule. This makes it particularly suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) cells. Researchers have demonstrated that such modifications can enhance the charge transport properties and improve device efficiency, as reported in a 2023 study published in *Advanced Materials*.

The cyano group at the 3-position further adds to the compound's versatility. Cyanide groups are known for their strong electron-withdrawing nature, which can modulate the molecule's reactivity and stability. This feature has been exploited in recent synthetic strategies to design novel heterocyclic compounds with tailored functionalities. For instance, a 2022 paper in *Chemical Communications* described how this compound serves as an intermediate in the synthesis of advanced pharmaceutical agents targeting specific biological pathways.

In terms of synthesis, 4-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile can be prepared through a variety of methods, including multi-component reactions and transition metal-catalyzed coupling processes. Recent advancements in catalytic chemistry have enabled more efficient and selective routes to this compound. For example, a 2021 study in *Journal of Organic Chemistry* outlined a palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of this compound compared to traditional methods.

The compound's unique electronic properties also make it an attractive candidate for use in drug discovery efforts. Its ability to interact with specific biological targets has been explored in several preclinical studies. A 2023 article in *Nature Communications* reported on its potential as an inhibitor of certain kinase enzymes, which are implicated in various disease states such as cancer and inflammatory disorders.

Furthermore, 4-fluoro-pyrrolopyridine derivatives have shown promise in the field of materials science. Their ability to form stable crystalline structures has led to their investigation as components in next-generation semiconductor materials. A 2024 study published in *Angewandte Chemie* demonstrated how this compound can be integrated into organic field-effect transistors (OFETs), showcasing its potential for high-performance electronic applications.

In conclusion, 4-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern scientific research.